![molecular formula C9H9NO B082626 4-Methylindolin-2-one CAS No. 13220-46-7](/img/structure/B82626.png)
4-Methylindolin-2-one
Overview
Description
4-Methylindolin-2-one (4-MIDO) is a bicyclic heterocyclic ketone that has been studied for its various applications in scientific research. It is a useful building block for the synthesis of a variety of compounds and has been used in the synthesis of biologically active molecules such as antibiotics, antitumor agents, and anti-inflammatory agents. 4-MIDO has also been studied for its potential applications in the fields of medicinal chemistry, organic chemistry, and biochemistry.
Scientific Research Applications
Synthesis of Oxygenated 2-Methylindolines : A study developed a palladium-mediated synthesis method for oxygenated 2-methylindolines, providing an alternative approach for synthesizing substituted 2-methylindoline (Chang, Chen, & Chan, 2014).
Electrochemical Reduction of N-Nitrosamines : Research on the electrochemical reduction of 1-nitroso 2-methylindoline in acidic media led to the formation of 1-amino 2-methylindoline, a key compound in medicinal chemistry (Jacob, Moinet, & Tallec, 1982).
Precursor for Antihypertension Drugs : 1-Amino-2-methylindoline, used in antihypertension drug synthesis, reacts with monochloramine to form 1-amino-2-methylindole and azo(2-methyl)indoline. This study contributes to understanding the synthesis of heterocyclic derivatives (Peyrot et al., 2001).
Cognition-Enhancing Properties : Compounds like 2-Methyl-3-(2(S)-pyrrolidinylmethoxy)pyridine, related to 2-methylindoline, have shown positive effects in cognitive enhancement and anxiolytic activity models, making them potential candidates for treating cognitive disorders (Lin et al., 1997).
Analysis in Electrochemical Reactors : The electrochemical reduction of N-nitroso-2-methylindoline to N-amino-2-methylindoline in a batch stirred-tank electrochemical reactor showed that product yield is sensitive to various parameters, highlighting the complexity of coupled chemical reactions (Weise et al., 1986).
Kinetics in the Raschig Process : The oxidation of 1-amino-2-methylindoline by chloramine was studied to optimize the Raschig process, important for synthesizing indolic hydrazines (Elkhatib et al., 2002).
Degradation of Biocides in Wastewater : The study on the electrochemical degradation of Methylisothiazolinone, a biocide, included insights into the degradation kinetics and pathway, contributing to environmental chemistry (Wang et al., 2019).
Antitumor Agents : Several studies focused on synthesizing and evaluating derivatives of methylisatin and related compounds as potent antitumor agents, providing insights into the development of new cancer treatments (Chang et al., 2009; Chou et al., 2010).
Mechanism of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Indolin-2-one derivatives have been shown to interact with various enzymes and proteins . For instance, some indolin-2-one derivatives were designed as acetylcholine esterase (AChE) inhibitors, which are used clinically to treat Alzheimer’s disease (AD) .
Cellular Effects
Some indolin-2-one derivatives have shown cytotoxic effects against human cancer cell lines . These compounds exhibited strong cytotoxicity, with IC50 values in the range of 0.65–7.17 µM .
Molecular Mechanism
Indolin-2-one derivatives have been shown to inhibit AChE, which could potentially influence cell signaling pathways, gene expression, and cellular metabolism .
Dosage Effects in Animal Models
It is common for the effects of chemical compounds to vary with dosage, and high doses can often lead to toxic or adverse effects .
Metabolic Pathways
Indole and its metabolites, which include indolin-2-one derivatives, have been studied for their roles in various metabolic pathways .
Transport and Distribution
The transport and distribution of chemical compounds can be influenced by factors such as transporters, binding proteins, and effects on localization or accumulation .
Subcellular Localization
The subcellular localization of a compound can affect its activity or function, and can be influenced by factors such as targeting signals or post-translational modifications .
properties
IUPAC Name |
4-methyl-1,3-dihydroindol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-6-3-2-4-8-7(6)5-9(11)10-8/h2-4H,5H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USRZZPHRQZGXFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CC(=O)NC2=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20503240 | |
Record name | 4-Methyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20503240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13220-46-7 | |
Record name | 4-Methyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20503240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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